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Compound of Interest

Compound Name: Smtin-T140

Cat. No.: B12404392 Get Quote

To ensure the safe and compliant disposal of chemical reagents, it is imperative to first correctly

identify the substance in question. The designation "Smtin-T140" does not correspond to a

standardized chemical name. However, it may refer to one of two distinct products with similar

identifiers: a solvent-based mixture known as T 140, or a solid chemical compound, 2-

(Trifluoromethyl)phenothiazine, often associated with product codes like T1407.

Critical First Step: Chemical Identification

Before proceeding with any disposal protocol, researchers must definitively identify their

substance by cross-referencing the manufacturer's label and the accompanying Safety Data

Sheet (SDS) with the information below. Look for the manufacturer's name (e.g., STABOND

CORPORATION for the solvent mixture) or the specific chemical name and CAS number (92-

30-8 for 2-(Trifluoromethyl)phenothiazine).

Option 1: Disposal Protocol for T 140 (Solvent-
Based Mixture)
This product, identified as "T 140" by STABOND CORPORATION, is a highly flammable liquid

and vapor that is harmful if swallowed and toxic to aquatic life.[1]

Immediate Safety and Handling
Due to its flammability and toxicity, handle "T 140" in a well-ventilated area, away from any

potential ignition sources.[1] Always wear appropriate Personal Protective Equipment (PPE),
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including chemical-resistant gloves and safety goggles.

Spill Management
In the event of a spill, immediately eliminate all ignition sources.[1] Contain and absorb the

liquid with a non-combustible material, such as sand or earth. The collected material should

then be placed in a sealed metal container for disposal.[1] Prevent the spill from entering drains

or waterways.[1]

Step-by-Step Disposal Procedure
Segregation and Collection: Collect waste "T 140" in a designated, compatible, and clearly

labeled container. Ensure the container is sealed to prevent the escape of flammable vapors.

Storage: Store the waste container in a cool, well-ventilated area designated for flammable

liquids, away from oxidizing agents.[1]

Professional Disposal: Arrange for the collection and disposal of the waste by a licensed

hazardous waste management company. Adhere to all local, state, and federal regulations.

[1]

Quantitative Hazard Data
Property Value Source

Flash Point -10 °F (Tag Closed Cup) SDS

Lower Explosive Limit 1.0% SDS

Upper Explosive Limit 7.4% SDS

Specific Gravity 0.9 (Water = 1) SDS

Disposal Workflow for T 140
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Caption: A step-by-step workflow for the safe disposal of T 140 solvent mixture.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12404392?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Option 2: Disposal Protocol for 2-
(Trifluoromethyl)phenothiazine
This substance (CAS 92-30-8) is a solid that is harmful if swallowed and can form combustible

dust concentrations in the air.[2][3]

Immediate Safety and Handling
Minimize dust generation during handling.[2] Use in a well-ventilated area and avoid contact

with skin, eyes, and clothing.[2] Recommended PPE includes protective gloves, safety glasses,

and, if dust is generated, a particulate respirator.[2][3]

Spill Management
For spills, avoid creating dust clouds.[2] Use dry clean-up methods such as sweeping or

vacuuming the material into a suitable, labeled container for disposal.[2]

Step-by-Step Disposal Procedure
Waste Collection: Collect solid waste 2-(Trifluoromethyl)phenothiazine in a clearly labeled,

sealed container.

Consult Regulations: Disposal must be in accordance with all applicable local, state, and

federal environmental regulations.[4]

Disposal Avenues:

Recycling: Where possible, consult the manufacturer for recycling options.[4]

Incineration: If recycling is not feasible, the product may be burned in a chemical

incinerator equipped with an afterburner and scrubber.

Licensed Vendor: Engage a licensed hazardous waste disposal company to manage the

disposal process.[4]

Container Disposal: Empty containers should be punctured to prevent reuse and disposed of

at an authorized landfill.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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